Cas no 2171819-41-1 (2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid
• CAS No: 2171819-41-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5772237
• PubChem ID: 165542995
• Update Time: 2025-06-11

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1507929
• 2171819-41-1
• 2-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-methylpropanoic acid
• 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-29(27(3,4)25(31)32)24(30)18(2)11-10-16-28-26(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23H,5,10-11,16-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： ABOXXRLFNHRAAA-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid

Comprehensive Overview of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid (CAS No. 2171819-41-1)

In the realm of organic chemistry and pharmaceutical research, 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid (CAS No. 2171819-41-1) stands out as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid moiety makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in targeted drug delivery and bioconjugation.

The CAS No. 2171819-41-1 compound is often searched in conjunction with terms like "Fmoc-amino acid derivatives," "peptide coupling reagents," and "protecting groups in organic synthesis." These keywords reflect the growing demand for advanced synthetic methodologies in the pharmaceutical and biotechnology sectors. With the rise of personalized medicine and the need for high-purity peptides, the importance of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid cannot be overstated. Its unique structure allows for precise control over peptide chain elongation, minimizing side reactions and improving yield.

Recent advancements in AI-driven drug discovery have further highlighted the relevance of this compound. Machine learning algorithms are now being used to predict optimal peptide sequences and coupling conditions, where Fmoc-protected building blocks like CAS No. 2171819-41-1 are essential. This synergy between computational chemistry and traditional synthesis methods is driving innovation in the field. Additionally, the compound's compatibility with green chemistry principles—such as reduced solvent usage and energy-efficient processes—aligns with the global push for sustainable pharmaceutical manufacturing.

Another area of interest is the compound's role in click chemistry and bioorthogonal reactions. These techniques, which enable selective modifications of biomolecules in living systems, rely heavily on specialized reagents like 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid. Researchers are exploring its use in labeling proteins, imaging probes, and even in the development of novel diagnostics. The ability to introduce specific functional groups without disrupting biological systems is a game-changer for both academic and industrial applications.

Quality control and analytical characterization of CAS No. 2171819-41-1 are also critical topics. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the purity and consistency of this compound. Given the stringent regulatory requirements in drug development, suppliers and manufacturers must adhere to rigorous standards. This has led to increased searches for "high-purity Fmoc-amino acids" and "GMP-compliant peptide synthesis reagents," underscoring the compound's commercial and scientific significance.

In summary, 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-methylpropanoic acid (CAS No. 2171819-41-1) is a cornerstone of modern peptide chemistry. Its versatility, combined with the evolving needs of the pharmaceutical industry, ensures its continued relevance. Whether in drug discovery, bioconjugation, or sustainable synthesis, this compound exemplifies the intersection of innovation and practicality in chemical research.